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For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth exploration of 7-(Benzyloxy)-4-hydroxy-5-
methoxycoumarin, a specialized derivative of the coumarin family. While specific experimental
data for this exact molecule is not widely available in public literature, this document
synthesizes information from closely related analogs to project its chemical properties, potential
synthetic pathways, and likely biological significance. We will delve into the structural nuances
of the coumarin core and the influence of its benzyloxy, hydroxy, and methoxy functional
groups.

Core Compound Identification and Properties

Direct experimental data for 7-(Benzyloxy)-4-hydroxy-5-methoxycoumarin is sparse.
However, we can deduce its fundamental properties. The molecular formula for this compound
is C17H140s.
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Property Value Source

Not explicitly assigned. A
closely related isoflavone, 7-
(benzyloxy)-2-(4-

CAS Number bromophenyl)-3-hydroxy-5- Inferred
methoxy-4H-chromen-4-one,
has the CAS number 1402931-

94-5.[1][2]
Molecular Weight 298.29 g/mol Calculated
Molecular Formula C17H1405 Calculated

A related and more commonly documented compound is 4-hydroxy-7-benzyloxycoumarin,
which lacks the 5-methoxy group. Its properties are listed below for comparison.

Property Value Source
CAS Number 30992-66-6 [3]
Molecular Weight 268.26 g/mol [3]
Molecular Formula C16H1204 [3]

Synthesis and Chemical Logic

The synthesis of 7-(Benzyloxy)-4-hydroxy-5-methoxycoumarin would likely follow
established methodologies for coumarin derivatization, primarily involving the Pechmann
condensation for the formation of the coumarin nucleus, followed by strategic protection and
deprotection of functional groups.

Proposed Synthetic Pathway

A plausible synthetic route would start from a substituted phenol and a (3-ketoester, culminating

in the target molecule.
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Caption: Proposed synthetic pathway for 7-(Benzyloxy)-4-hydroxy-5-methoxycoumarin.

Experimental Protocol: Pechmann Condensation

The Pechmann condensation is a cornerstone of coumarin synthesis.[4] The following is a
generalized protocol adaptable for the synthesis of 7-(Benzyloxy)-4-hydroxy-5-
methoxycoumarin.

o Reaction Setup: To a stirred mixture of 3-(Benzyloxy)-5-methoxyphenol (1 equivalent) and a
B-ketoester such as ethyl acetoacetate (1.1 equivalents), a strong acid catalyst (e.g.,
concentrated sulfuric acid, Amberlyst-15) is added slowly at a controlled temperature
(typically 0-10 °C).

» Reaction Progression: The reaction mixture is then allowed to warm to room temperature
and stirred for several hours (typically 4-24 hours). The progress of the reaction should be
monitored by Thin Layer Chromatography (TLC).

o Workup: Upon completion, the reaction mixture is poured into ice-cold water. The resulting
precipitate is collected by vacuum filtration.

 Purification: The crude product is washed with water and a saturated sodium bicarbonate
solution to remove any unreacted acid. The solid is then purified by recrystallization from a
suitable solvent (e.g., ethanol, acetic acid) to yield the final product.

Potential Biological and Pharmacological Activity

The coumarin scaffold is a privileged structure in medicinal chemistry, with derivatives
exhibiting a wide array of biological activities.[5] The specific functional groups on 7-

© 2026 BenchChem. All rights reserved. 3/9 Tech Support


https://www.benchchem.com/product/b13687565/docs?utm_src=pdf-body-img#a-comprehensive-technical-guide-to-7-benzyloxy-4-hydroxy-5-methoxycoumarin
https://www.benchchem.com/product/b13687565/docs?utm_src=pdf-body#a-comprehensive-technical-guide-to-7-benzyloxy-4-hydroxy-5-methoxycoumarin
https://www.beilstein-journals.org/bjoc/articles/16/22
https://www.benchchem.com/product/b13687565/docs?utm_src=pdf-body#a-comprehensive-technical-guide-to-7-benzyloxy-4-hydroxy-5-methoxycoumarin
https://www.benchchem.com/product/b13687565/docs?utm_src=pdf-body#a-comprehensive-technical-guide-to-7-benzyloxy-4-hydroxy-5-methoxycoumarin
https://www.atlantis-press.com/article/19539.pdf
https://www.benchchem.com/product/b13687565/docs?utm_src=pdf-body#a-comprehensive-technical-guide-to-7-benzyloxy-4-hydroxy-5-methoxycoumarin
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13687565?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

(Benzyloxy)-4-hydroxy-5-methoxycoumarin suggest several potential areas of
pharmacological relevance.

Anti-inflammatory and Antioxidant Properties

Many 4-hydroxycoumarin derivatives are known for their anti-inflammatory and antioxidant
properties.[6][7] For instance, 4-Hydroxy-7-methoxycoumarin has been shown to inhibit
inflammation in LPS-activated macrophages by suppressing the NF-kB and MAPK signaling
pathways.[6][8] The presence of a hydroxyl group at the 4-position and a methoxy group on the
phenyl ring in the target molecule suggests it may possess similar activities.

The benzyloxy group at the 7-position has been incorporated into coumarin derivatives to
enhance antioxidant activity.[9] This is attributed to the ability of the benzylic protons to
participate in radical scavenging mechanisms.
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Caption: Proposed mechanism of anti-inflammatory action via NF-kB pathway inhibition.

Enzyme Inhibition
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Coumarin derivatives are well-documented as enzyme inhibitors. For example, 7-Benzyloxy-4-
(trifluoromethyl)coumarin is a known fluorogenic substrate for cytochrome P450 enzymes,
indicating an interaction with the active site of these enzymes.[10] The 4-hydroxycoumarin
scaffold is also the basis for anticoagulant drugs like warfarin, which inhibit vitamin K epoxide
reductase.[7] It is plausible that 7-(Benzyloxy)-4-hydroxy-5-methoxycoumarin could be
investigated as an inhibitor for various enzymes, with its specific substitutions influencing its
binding affinity and selectivity.

Applications in Research and Drug Development

Given its structural features, 7-(Benzyloxy)-4-hydroxy-5-methoxycoumarin holds potential
as a valuable tool in several research domains.

e Fluorescent Probes: Coumarins are renowned for their fluorescent properties.[11] The
specific substitutions on the coumarin ring dictate the excitation and emission wavelengths.
This compound could potentially be developed as a fluorescent probe for cellular imaging or
in biochemical assays.

o Lead Compound in Drug Discovery: The diverse biological activities of coumarins make them
attractive starting points for the development of new therapeutic agents.[5] This particular
derivative, with its unique combination of functional groups, could serve as a lead compound
for optimization in programs targeting inflammation, oxidative stress, or specific enzymatic
pathways.

Conclusion

While 7-(Benzyloxy)-4-hydroxy-5-methoxycoumarin is not a widely commercialized or
extensively studied compound, its structure suggests a rich potential for biological activity and
research applications. By understanding the established chemistry and pharmacology of
related coumarin derivatives, researchers can strategically approach the synthesis and
investigation of this molecule. This guide serves as a foundational resource to stimulate further
exploration into the properties and applications of this and other novel coumarin compounds.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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